Cas no 811-79-0 (Phosphorane,trifluorodimethyl- (7CI,8CI,9CI))

• Product name: Phosphorane,trifluorodimethyl- (7CI,8CI,9CI)
• CAS No: 811-79-0
• MF: C₂H₆F₃P
• MW: 118.03801202774
• CID: 707003
• PubChem ID: 643597

Phosphorane,trifluorodimethyl- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorane,trifluorodimethyl- (7CI,8CI,9CI)
• DIMETHYLTRIFLUOROPHOSPHORANE
• trifluoro(dimethyl)-λ⁵-phosphane
• dimethyl-phosphorous trifluoride
• Dimethylphosphoryltrifluorid
• Dimethyl-tri-fluorophosphoran
• Dimethyl-trifluor-phosphoran
• Me2PF3
• Trifluordimethylphosphoran
• KNASZCLKUVTJSF-UHFFFAOYSA-N
• InChI=1/C2H6F3P/c1-6(2,3,4)5/h1-2H
• Trifluorodimethylphosphorane
• DTXSID80349227
• 811-79-0
• FT-0693248
• SCHEMBL16724562
• MFCD01861143

• Inchi： InChI=1S/C2H6F3P/c1-6(2,3,4)5/h1-2H3
• InChI Key： KNASZCLKUVTJSF-UHFFFAOYSA-N
• SMILES： CP(C)(F)(F)F

Computed Properties

• Exact Mass: 118.01600
• Monoisotopic Mass: 118.01592168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 61°C
• PSA: 13.59000
• LogP: 2.45280

Phosphorane,trifluorodimethyl- (7CI,8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S23; S26; S27; S36/37/39
• Risk Phrases：R20/21/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds